Cas no 10596-56-2 (Dithiocarbonic acid S,S-dipropyl ester)

• Product Name: Dithiocarbonic acid S,S-dipropyl ester
• CAS No: 10596-56-2
• MF: C₇H₁₄OS₂
• MW: 178.315459728241
• CID: 2657204
• PubChem ID: 536266
• Update Time: 2025-04-21

Dithiocarbonic acid S,S-dipropyl ester Chemical and Physical Properties

Names and Identifiers

• Dithiocarbonic acid S,S-dipropyl ester
• S,S-Di(n-propyl) dithiocarbonate
• 10596-56-2
• CHYITTURCHAELS-UHFFFAOYSA-N
• bis(propylsulfanyl)methanone
• S,S-dipropyl carbonodithioate
• SCHEMBL10609070
• Carbonic acid, dithio-, S,S-dipropyl ester
• S,S-Dipropyl dithiocarbonate #

• Inchi： 1S/C7H14OS2/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3
• InChI Key： CHYITTURCHAELS-UHFFFAOYSA-N
• SMILES： S(C(=O)SCCC)CCC

Computed Properties

• Exact Mass: 178.04860741g/mol
• Monoisotopic Mass: 178.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 83.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives